1'-Benzyl-3-methyl-3H-spiro[isobenzofuran-1,4'-piperidine]

• Molecular Formula: C20H23NO
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 1'-benzyl-1-methylspiro[1H-2-benzofuran-3,4'-piperidine]
• InChI: InChI=1S/C20H23NO/c1-16-18-9-5-6-10-19(18)20(22-16)11-13-21(14-12-20)15-17-7-3-2-4-8-17/h2-10,16H,11-15H2,1H3
• InChI Key: KMRDUVAHYHAALA-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=CC=CC=C2C3(O1)CCN(CC3)CC4=CC=CC=C4

Description

1'-Benzyl-3-methyl-3H-spiro[isobenzofuran-1,4'-piperidine] is a useful research compound. Its molecular formula is C20H23NO and its molecular weight is 293.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (RS)-1-benzyl-4-[2-(1-hydroxy-ethyl)-phenyl]-piperidin-4-ol (3 g, 9.6 mmol) in tetrahydrofuran (30 ml) was added triethylamine (2.95 ml, 21.2 mmol), dimethylaminopyridine (120 mg, 0.96 mmol) and methanesulfonylchloride (0.84 ml, 10.6 mmol). The reaction mixture was refluxed for 3 hours, cooled to room temperature, quenched with water (15 ml) and ethylacetate (15 ml). The organic phase was dried over Na2SO4 and concentrated in vacuo to yield 2.95 g (quant.) of (RS)-1′-benzyl-3-methyl-3H-spiro[2-benzofuran-1,4′-piperidine] as an orange oil. MS m/e: 294 (M+H+).